Cas no 94409-18-4 (3-methyloctahydropyrido[1,2-d][1,4]diazepin-4(5H)-one)

• Product Name: 3-methyloctahydropyrido[1,2-d][1,4]diazepin-4(5H)-one
• CAS No: 94409-18-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 881672
• PubChem ID: 421129
• Update Time: 2025-04-19

3-methyloctahydropyrido[1,2-d][1,4]diazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyloctahydropyrido[1,2-d][1,4]diazepin-4(5H)-one
• 3-methyl-1,2,5,7,8,9,10,10a-octahydropyrido[1,2-d][1,4]diazepin-4-one
• NSC130911
• 3-Methyloctahydropyrido(1,2-d)(1,4)diazepin-4(5H)-one
• NSC 130911
• 94409-18-4

• Inchi： 1S/C10H18N2O/c1-11-7-5-9-4-2-3-6-12(9)8-10(11)13/h9H,2-8H2,1H3
• InChI Key： NMHUKABQLSIYLC-UHFFFAOYSA-N
• SMILES： O=C1CN2CCCCC2CCN1C

Computed Properties

• Exact Mass: 182.142
• Monoisotopic Mass: 182.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.535